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Compound of Interest

Compound Name:
3-Benzyloxy-5-

chlorophenylboronic acid

Cat. No.: B577614 Get Quote

An In-depth Technical Guide on the Molecular Weight of 3-Benzyloxy-5-chlorophenylboronic
acid

For researchers, scientists, and professionals in drug development, a precise understanding of

the molecular characteristics of chemical compounds is fundamental. This document provides

a detailed breakdown of the molecular weight of 3-Benzyloxy-5-chlorophenylboronic acid, a

compound of interest in various research applications.

Molecular Formula and Composition
The chemical formula for 3-Benzyloxy-5-chlorophenylboronic acid is C13H12BClO3[1]. This

formula indicates that each molecule of the compound is composed of the following elements:

Carbon (C): 13 atoms

Hydrogen (H): 12 atoms

Boron (B): 1 atom

Chlorine (Cl): 1 atom

Oxygen (O): 3 atoms
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Calculation of Molecular Weight
The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.

The standard atomic weights for the elements present in 3-Benzyloxy-5-chlorophenylboronic
acid are provided in the table below.

Element Symbol Quantity
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 13 12.011[2][3][4] 156.143

Hydrogen H 12 1.008[5][6][7][8] 12.096

Boron B 1
10.81[9][10][11]

[12][13]
10.81

Chlorine Cl 1
35.45[14][15][16]

[17][18]
35.45

Oxygen O 3
15.999[19][20]

[21][22][23]
47.997

Total 262.496

Based on this calculation, the molecular weight of 3-Benzyloxy-5-chlorophenylboronic acid
is approximately 262.50 g/mol [24].

Note on Experimental Protocols and Visualizations: The request for detailed experimental

protocols and signaling pathway diagrams is not applicable to the determination of a

compound's molecular weight, which is a fundamental chemical property derived from its

atomic composition. Such protocols and diagrams are relevant to the experimental use and

biological activity of a compound, which are beyond the scope of this particular technical guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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